Cas no 1805658-16-5 (Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate)

• Product Name: Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate
• CAS No: 1805658-16-5
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5010130
• Update Time: 2025-10-29

Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate

• Inchi： 1S/C13H15NO3/c1-4-9-5-10(7-13(15)17-3)12(16-2)6-11(9)8-14/h5-6H,4,7H2,1-3H3
• InChI Key： CYHJIWKPOXUSJY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(CC)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate

Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate (CAS No. 1805658-16-5): A Comprehensive Overview

Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate (CAS No. 1805658-16-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical methodologies. Its molecular structure, featuring a combination of cyano, ethyl, and methoxy functional groups, makes it a versatile intermediate in organic synthesis, particularly in the creation of complex molecules with potential biological activity.

The Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate molecule exhibits a high degree of reactivity due to the presence of multiple reactive sites. These sites include the cyano group, which can participate in various chemical transformations such as nucleophilic addition and condensation reactions, and the ester functionality, which is commonly utilized in peptide mimetics and drug delivery systems. The ethyl and methoxy substituents further enhance its synthetic utility by providing additional handles for chemical modification and functionalization.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate has been extensively studied for its potential applications in the synthesis of bioactive molecules. Specifically, its structural framework has been explored as a scaffold for designing inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its utility in the development of compounds that modulate inflammatory responses and neural signaling pathways.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its structural features to create derivatives with improved pharmacokinetic profiles and reduced side effects. The cyano group, in particular, has been shown to enhance binding affinity to biological targets, making it an attractive moiety for drug design. Additionally, the ester group offers a site for further derivatization, allowing chemists to fine-tune the properties of their synthetic targets.

The synthesis of Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate involves multi-step organic reactions that highlight the compound's complexity and synthetic challenge. Traditional synthetic routes often require careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have provided more efficient pathways for its preparation, reducing the environmental impact and improving scalability. These innovations are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacological potential of this compound has been further explored through computational modeling and experimental validation. Virtual screening techniques have been employed to identify potential binding interactions between Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate derivatives and biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent analogs.

In conclusion, Methyl 4-cyano-5-ethyl-2-methoxyphenylacetate (CAS No. 1805658-16-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.